Cas no 443965-64-8 (N-(4-Biphenylyl)-9-phenanthrenamine)
N-(4-Biphenylyl)-9-phenanthrenamine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-phenylphenyl)phenanthren-9-amine
- 9-Phenanthrenamine, N-[1,1'-biphenyl]-4-yl-
- SCHEMBL10136241
- B6083
- CS-0378187
- DTXSID50732743
- N-[1,1'-biphenyl]-4-yl-aminophenathrene
- MFCD32263464
- WMOTUYHWZHRYRH-UHFFFAOYSA-N
- N-[1,1'-biphenyl]-4-yl-9-phenanthrenamine
- D95442
- 443965-64-8
- N-([1,1'-Biphenyl]-4-yl)phenanthren-9-amine
- N-(4-Biphenylyl)-9-phenanthrenamine
-
- MDL: MFCD32263464
- Inchi: 1S/C26H19N/c1-2-8-19(9-3-1)20-14-16-22(17-15-20)27-26-18-21-10-4-5-11-23(21)24-12-6-7-13-25(24)26/h1-18,27H
- InChI Key: WMOTUYHWZHRYRH-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C2C=CC=CC=2)=CC=1)C1=CC2C=CC=CC=2C2C=CC=CC=21
Computed Properties
- Exact Mass: 345.151749610g/mol
- Monoisotopic Mass: 345.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 173.0 to 177.0 deg-C
- Boiling Point: 547.1±29.0 °C at 760 mmHg
- Flash Point: 310.5±19.7 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
N-(4-Biphenylyl)-9-phenanthrenamine Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:4° CStore…,-4℃Store…Better
N-(4-Biphenylyl)-9-phenanthrenamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B6083-1G |
N-(4-Biphenylyl)-9-phenanthrenamine |
443965-64-8 | 98.0%(GC) | 1G |
¥390.0 | 2022-09-28 | |
| abcr | AB549883-1 g |
N-([1,1'-Biphenyl]-4-yl)phenanthren-9-amine; . |
443965-64-8 | 1g |
€124.90 | 2023-07-11 | ||
| Chemenu | CM396211-1g |
N-([1,1'-Biphenyl]-4-yl)phenanthren-9-amine |
443965-64-8 | 95%+ | 1g |
$89 | 2024-07-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B6083-1G |
N-([1,1'-Biphenyl]-4-yl)phenanthren-9-amine |
443965-64-8 | >98.0%(GC) | 1g |
¥355.00 | 2023-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1448857-1g |
N-([1,1'-Biphenyl]-4-yl)phenanthren-9-amine |
443965-64-8 | 98% | 1g |
¥514.00 | 2024-05-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B6083-1G |
N-(4-Biphenylyl)-9-phenanthrenamine |
443965-64-8 | 98.0%(GC) | 1g |
¥320.0 | 2024-07-20 | |
| abcr | AB549883-1g |
N-([1,1'-Biphenyl]-4-yl)phenanthren-9-amine; . |
443965-64-8 | 1g |
€109.40 | 2025-02-18 | ||
| Aaron | AR01GDBM-1g |
9-Phenanthrenamine, N-[1,1'-biphenyl]-4-yl- |
443965-64-8 | 98% | 1g |
$50.00 | 2025-02-11 | |
| 1PlusChem | 1P01GD3A-1g |
9-Phenanthrenamine, N-[1,1'-biphenyl]-4-yl- |
443965-64-8 | 98.0% | 1g |
$66.00 | 2024-05-02 | |
| A2B Chem LLC | AY42278-1g |
9-Phenanthrenamine, N-[1,1'-biphenyl]-4-yl- |
443965-64-8 | 98.0% | 1g |
$64.00 | 2024-04-20 |
N-(4-Biphenylyl)-9-phenanthrenamine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on N-(4-Biphenylyl)-9-phenanthrenamine
N-(4-Biphenylyl)-9-phenanthrenamine: A Comprehensive Overview
N-(4-Biphenylyl)-9-phenanthrenamine, also known by its CAS number 443965-64-8, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and drug delivery systems. This compound is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon, and features a unique structure that combines the properties of phenanthrene with those of a biphenyl group. The integration of these structural elements imparts distinctive electronic and physical properties, making it a valuable compound for various applications.
The molecular structure of N-(4-Biphenylyl)-9-phenanthrenamine is characterized by a phenanthrene core with an amino group substituted at the 9th position. This amino group is further connected to a biphenyl moiety, which introduces additional conjugation and aromaticity into the molecule. The biphenyl group not only enhances the stability of the compound but also contributes to its solubility in organic solvents, a property that is highly desirable in many chemical and pharmaceutical applications.
Recent studies have highlighted the potential of N-(4-Biphenylyl)-9-phenanthrenamine as a building block for advanced materials. Researchers have explored its use in the synthesis of organic semiconductors, where its extended conjugation system facilitates efficient charge transport. Additionally, this compound has been investigated for its role in drug delivery systems, particularly as a carrier for hydrophobic drugs. Its ability to form stable complexes with such drugs makes it a promising candidate for targeted drug delivery.
In terms of synthesis, N-(4-Biphenylyl)-9-phenanthrenamine is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of phenanthrene derivatives, which are then subjected to functionalization to introduce the amino group. Subsequent coupling reactions with biphenyl derivatives yield the final product. Optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and purity.
The unique electronic properties of N-(4-Biphenylyl)-9-phenanthrenamine have also made it a subject of interest in photovoltaic applications. Studies have demonstrated that this compound can act as an electron acceptor in organic solar cells, contributing to improved device efficiency. Furthermore, its thermal stability under operating conditions makes it suitable for long-term use in such applications.
From a toxicological perspective, preliminary studies suggest that N-(4-Biphenylyl)-9-phenanthrenamine exhibits low acute toxicity in experimental models. However, further research is required to fully understand its long-term effects and potential environmental impact. Regulatory agencies are increasingly emphasizing the need for comprehensive safety assessments for such compounds, particularly as they move closer to commercialization.
In conclusion, N-(4-Biphenylyl)-9-phenanthrenamine represents a versatile compound with significant potential across multiple domains. Its unique structure and properties continue to drive innovative research, paving the way for new applications in materials science and medicine. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.
443965-64-8 (N-(4-Biphenylyl)-9-phenanthrenamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)